Cas no 1439908-27-6 (1-(4-Bromophenyl)ethylhydrazine hydrochloride)

• Product Name: 1-(4-Bromophenyl)ethylhydrazine hydrochloride
• CAS No: 1439908-27-6
• MF: C₈H₁₂BrClN₂
• MW: 251.551280021667
• CID: 4599892
• PubChem ID: 121215440
• Update Time: 2025-06-13

1-(4-Bromophenyl)ethylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromophenyl)ethyl]hydrazine hydrochloride
• 1-(4-bromophenyl)ethylhydrazine;hydrochloride
• 1-(4-Bromophenyl)ethylhydrazine hydrochloride

• Inchi： 1S/C8H11BrN2.ClH/c1-6(11-10)7-2-4-8(9)5-3-7;/h2-6,11H,10H2,1H3;1H
• InChI Key： YXVBVWSBHVBAEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Topological Polar Surface Area: 38

Additional information on 1-(4-Bromophenyl)ethylhydrazine hydrochloride

Introduction to 1-(4-Bromophenyl)ethylhydrazine hydrochloride (CAS No. 1439908-27-6)

1-(4-Bromophenyl)ethylhydrazine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1439908-27-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This hydrazine derivative features a 4-bromophenyl moiety linked to an ethyl group, followed by a hydrochloride salt form, which enhances its solubility and bioavailability. The structural configuration of this compound makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The 4-bromophenyl substituent in 1-(4-Bromophenyl)ethylhydrazine hydrochloride plays a crucial role in modulating the electronic properties and reactivity of the molecule. Bromine atoms are known for their ability to participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery and development. This feature allows for further functionalization, enabling the design of more complex and diverse molecular architectures.

In recent years, 1-(4-Bromophenyl)ethylhydrazine hydrochloride has garnered attention in the development of novel therapeutic agents. Its hydrazine core is a well-documented pharmacophore found in several drugs with demonstrated biological activity. For instance, hydrazine derivatives have been explored for their potential in treating neurological disorders, infectious diseases, and inflammatory conditions. The presence of the bromine atom in the aromatic ring provides an additional handle for chemical manipulation, facilitating the synthesis of analogs with tailored pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 1-(4-Bromophenyl)ethylhydrazine hydrochloride is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop new molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For example, studies have shown that hydrazine-based scaffolds can interact with enzymes involved in metabolic pathways, making them promising candidates for treating metabolic disorders. The ability to modify the 4-bromophenyl group allows chemists to fine-tune these interactions, optimizing drug-like properties such as solubility, metabolic stability, and cell permeability.

The hydrochloride salt form of 1-(4-Bromophenyl)ethylhydrazine hydrochloride contributes to its stability and ease of handling in laboratory settings. Salts are often preferred over free bases due to improved solubility in aqueous media, which is critical for formulation development and biological studies. This property makes the compound particularly useful in high-throughput screening (HTS) campaigns, where solubility can significantly impact assay performance.

Recent advancements in computational chemistry have further highlighted the potential of 1-(4-Bromophenyl)ethylhydrazine hydrochloride as a scaffold for drug discovery. Molecular modeling studies suggest that modifications around the hydrazine core can lead to compounds with improved binding interactions with biological targets. These insights have guided synthetic strategies aimed at generating libraries of derivatives with optimized pharmacological profiles. Additionally, virtual screening techniques have been employed to identify novel analogs based on the structure-activity relationship (SAR) data generated from existing hydrazine derivatives.

The versatility of 1-(4-Bromophenyl)ethylhydrazine hydrochloride extends beyond its role as a synthetic intermediate. It has been utilized in the development of probes for biochemical assays, enabling researchers to investigate enzyme mechanisms and substrate recognition. Such tools are invaluable for understanding disease pathways and identifying new therapeutic targets. Moreover, its incorporation into fluorescent probes has opened up possibilities for real-time monitoring of biological processes, contributing to advancements in diagnostic technologies.

In conclusion, 1-(4-Bromophenyl)ethylhydrazine hydrochloride (CAS No. 1439908-27-6) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features—combining a reactive hydrazine moiety with a modifiable 4-bromophenyl group—make it an indispensable tool for chemists striving to develop innovative therapeutics. As our understanding of disease mechanisms evolves, compounds like this will continue to play a pivotal role in shaping the future of medicine.